Cas no 352232-17-8 (Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]-)

Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]- structure
352232-17-8 structure
Product Name:Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]-
CAS No:352232-17-8
MF:C19H20ClN3S
MW:357.900201797485
CID:305158
PubChem ID:57349184
Update Time:2025-04-19

Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]-
    • 11-[4-(2-Chloroethyl)-1-Piperazinyl-Dibenzo(B,F)-(1,4)-Thiazepine]
    • 4-(2-Chloroethyl)-11-(piperazin-1-yl)dibenzo[b,f][1,4]thiazepine
    • 352232-17-8
    • 10-(2-chloroethyl)-6-piperazin-1-ylbenzo[b][1,4]benzothiazepine
    • DTXSID50721814
    • Inchi: 1S/C19H20ClN3S/c20-9-8-14-4-3-5-15-18(14)24-17-7-2-1-6-16(17)22-19(15)23-12-10-21-11-13-23/h1-7,21H,8-13H2
    • InChI Key: YSVBCFWNSRGGQI-UHFFFAOYSA-N
    • SMILES: ClCCC1=CC=CC2=C1SC1C=CC=CC=1N=C2N1CCNCC1

Computed Properties

  • Exact Mass: 357.1069
  • Monoisotopic Mass: 357.1066465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 19.37
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